2-Phenylimidazo[1,2-a]pyridin-7-amine

• IUPAC Name: 2-phenylimidazo[1,2-a]pyridin-7-amine
• InChI: InChI=1S/C13H11N3/c14-11-6-7-16-9-12(15-13(16)8-11)10-4-2-1-3-5-10/h1-9H,14H2
• InChI Key: HMWVWZHDTLRJDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN3C=CC(=CC3=N2)N
• Molecular Formula: C13H11N3
• DSSTOX Substance ID: DTXSID30718949
• Molecular Weight: 209.25 g/mol
• CAS RN: 1278407-54-7

Description

“2-Phenylimidazo[1,2-a]pyridin-7-amine” is a chemical compound that belongs to the class of imidazopyridines. Imidazopyridine is an important fused bicyclic 5–6 heterocycle and is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry.

Synthesis Analysis

Imidazopyridines can be synthesized employing different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A novel series of imidazopyridine Schiff bases have been synthesized by the acid-catalyzed reaction of 7-methyl-2-phenylimidazo [1,2- a ]pyridin-3-amine with different aromatic aldehydes.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a phenyl group attached to an imidazo[1,2-a]pyridine core. The imidazo[1,2-a]pyridine core is a fused bicyclic heterocycle, which is a common structural motif in many biologically active compounds.

Chemical Reactions Analysis

Imidazopyridines can undergo a variety of chemical reactions. For instance, N-(Pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were synthesized respectively from a-bromoketones and 2-aminopyridine under different reaction conditions.

Scientific Research Applications

Synthesis and Chemical Properties

• 2-Phenylimidazo[1,2-a]pyridin-7-amine derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic activities. One study found 6-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylic acid to be particularly active (Di Chiacchio et al., 1998).
• A one-pot synthesis method for 2-phenylimidazo[1,2-α]pyridines from acetophenone, [Bmim]Br3, and 2-aminopyridine has been developed, yielding these compounds in high percentages (Le et al., 2012).
• The molecule is used in the synthesis of pyrido[1,2-a]benzimidazoles, a compound of interest in medicinal chemistry and material science (Masters et al., 2011).

Applications in Medicinal Chemistry

• The compound has been utilized in the development of various derivatives with potential anti-cancer properties. For instance, a series of N-phenyl-imidazo[4,5-b]pyridin-2-amines showed potent anti-proliferative activities in cancer cell lines (Lukasik et al., 2012).
• Imidazo[1,2-a]pyridine derivatives have been synthesized for educational purposes in medicinal chemistry, demonstrating the preparation of a bridged N-heterocycle (Santaniello et al., 2017).

Biological Activities and Effects

• Various studies have investigated the metabolism and biological activities of structurally similar compounds. For instance, the metabolism of 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) in mice was studied, highlighting the role of cytochrome P450 in its metabolism (Buonarati et al., 1992).
• The formation and control of PhIP in high-temperature processed meat products have been reviewed, which is relevant given the structural similarities to this compound (Na, 2014).

Future Directions

The future directions for “2-Phenylimidazo[1,2-a]pyridin-7-amine” could involve further exploration of its biological activities and potential applications in medicinal chemistry. The development of new synthetic methodologies for this compound could also be a promising area of research.

Synthesis routes and methods

Procedure details

Trifluoroacetic acid (30 ml) was added to a solution of (2-phenyl-imidazo[1,2-a]pyridin-7-yl)-carbamic acid tert-butyl ester (4.81 g, 15 mmol) in CH2Cl2 (30 ml), and the mixture was stirred at r.t. overnight. The mixture was then washed (water, 2×50 ml), dried (Na2SO4), and the solvent was evaporated. The title compound (2.25 g, 73%) was obtained from the residue by column chromatography (silica gel, CH2Cl2:MeOH=100:0-60:40). MS (m/e)=210.1 [M+H+].